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Compound of Interest

Compound Name: STO-609 acetate

Cat. No.: B2731821 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals working with STO-
609 acetate. Adherence to these guidelines is critical for ensuring personnel safety and

maintaining experimental integrity.

STO-609 acetate is a cell-permeable inhibitor of Ca2+/calmodulin-dependent protein kinase

kinase (CaM-KK). While some safety data sheets (SDS) classify this compound as non-

hazardous, others indicate potential for harm if swallowed and high toxicity to aquatic life.[1] To

ensure the highest safety standards, a conservative approach is mandated, treating the

compound as hazardous.

Essential Safety and Handling Precautions
A multi-layered approach to personal protective equipment (PPE) is required when handling

STO-609 acetate in its powdered form or in solution.

Minimum Required PPE:

Eye Protection: Chemical safety goggles are mandatory to protect against splashes and fine

dust particles.

Hand Protection: Nitrile gloves should be worn at all times. Change gloves immediately if

they become contaminated.
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Body Protection: A lab coat is required. For procedures with a higher risk of splashing, an

impervious apron should be worn over the lab coat.

Respiratory Protection: When handling the powder outside of a certified chemical fume hood,

a properly fitted N95 respirator is required.

Operational Plan: From Receipt to Experiment
A systematic workflow is crucial to minimize exposure and prevent contamination.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store STO-609 acetate in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[1] The recommended storage temperature is

typically -20°C for the powder.[1]

2. Preparation of Solutions:

All weighing of powdered STO-609 acetate must be conducted within a certified chemical

fume hood.

Prepare solutions in a fume hood to avoid inhalation of any aerosols.

STO-609 acetate is soluble in DMSO.[2]

3. Experimental Use:

Clearly label all solutions containing STO-609 acetate.

Conduct all experimental procedures involving STO-609 acetate in a well-ventilated area,

preferably within a chemical fume hood.

Avoid direct contact with skin and eyes. In case of contact, immediately flush the affected

area with copious amounts of water and seek medical attention.[1][3]

4. Post-Experiment Decontamination:
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Decontaminate all surfaces and equipment that have come into contact with STO-609
acetate. A 70% ethanol solution is effective for surface cleaning.[1]

Wash hands thoroughly with soap and water after handling the compound.

Disposal Plan: Managing STO-609 Acetate Waste
Proper disposal is critical to prevent environmental contamination, given the compound's high

aquatic toxicity.[1]

Solid Waste: Collect all disposable materials that have come into contact with STO-609
acetate (e.g., gloves, weigh boats, pipette tips) in a dedicated, clearly labeled hazardous

waste container.

Liquid Waste: Collect all aqueous solutions containing STO-609 acetate in a labeled

hazardous waste container. Do not pour down the drain.[1]

Disposal Method: All waste containing STO-609 acetate must be disposed of through your

institution's hazardous waste management program, following all local, state, and federal

regulations.[1]

Quantitative Data Summary
Property Value Source

Molecular Weight 374.35 g/mol [1]

Ki for CaM-KKα 80 ng/mL [4][5][6]

Ki for CaM-KKβ 15 ng/mL [4][5][6]

GHS Hazard Statement H302: Harmful if swallowed [1]

GHS Hazard Statement H400: Very toxic to aquatic life [1]

GHS Hazard Statement
H410: Very toxic to aquatic life

with long lasting effects
[1]

CaMKK Signaling Pathway Inhibition by STO-609
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STO-609 acetate acts as a competitive inhibitor at the ATP-binding site of CaM-KK, thereby

blocking its kinase activity.[6] This prevents the phosphorylation and subsequent activation of

its primary downstream targets: CaMKI, CaMKIV, and AMP-activated protein kinase (AMPK).[7]

[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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